3-[(4-Benzylpiperazino)methyl]-2-(4-chlorophenyl)imidazo[1,2-a]pyridine
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Overview
Description
3-[(4-Benzylpiperazino)methyl]-2-(4-chlorophenyl)imidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C25H25ClN4 and its molecular weight is 416.95. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Biological Screening for Antimicrobial Properties
A study synthesized derivatives of imidazo[1,2-a]pyridine, including compounds similar to "3-[(4-Benzylpiperazino)methyl]-2-(4-chlorophenyl)imidazo[1,2-a]pyridine". These compounds were tested for their antimicrobial activity against various bacteria and fungi, showing moderate activity at specific concentrations (Bhuva et al., 2015).
Investigation as Antiulcer Agents
Researchers explored the synthesis of imidazo[1,2-a]pyridines with substitutions at the 3-position, aiming to develop potential antisecretory and cytoprotective antiulcer agents. While these compounds did not exhibit significant antisecretory activity, some showed promising cytoprotective properties (Starrett et al., 1989).
SPECT Imaging Probes for Peripheral Benzodiazepine Receptors
Imidazo[1,2-a]pyridine derivatives were synthesized for potential use as imaging probes in SPECT (Single Photon Emission Computed Tomography), targeting Peripheral Benzodiazepine Receptors (PBR). This study demonstrated the feasibility of using these compounds for in vivo PBR studies (Katsifis et al., 2000).
Crystal Correlation and Anticholinesterase Evaluation
- Anticholinesterase Potential: In the context of treating heart and circulatory failures, researchers synthesized imidazo[1,2-a]pyridine-based derivatives and evaluated their potential as anticholinesterase inhibitors. The study found that certain derivatives with specific side chains demonstrated strong inhibitory effects, highlighting their potential therapeutic value (Kwong et al., 2019).
Other Applications
- Synthesis of Substituted Imidazo[1,2-a]pyridines for Various Uses: Various methodologies for synthesizing substituted imidazo[1,2-a]pyridines have been explored, illustrating the versatility and wide-ranging applications of these compounds in different scientific domains (Lifshits et al., 2015).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
3-[(4-benzylpiperazin-1-yl)methyl]-2-(4-chlorophenyl)imidazo[1,2-a]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25ClN4/c26-22-11-9-21(10-12-22)25-23(30-13-5-4-8-24(30)27-25)19-29-16-14-28(15-17-29)18-20-6-2-1-3-7-20/h1-13H,14-19H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLKIFCXYPPNLBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)CC3=C(N=C4N3C=CC=C4)C5=CC=C(C=C5)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25ClN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.